Cas no 140693-01-2 (3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-
• CAS No: 140693-01-2
• MF: C₁₃H₆ClF₃N₂
• MW: 282.648352146149
• CID: 1296479
• Update Time: 2024-08-03

3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H6ClF3N2/c14-11-5-4-9(7-18)12(19-11)8-2-1-3-10(6-8)13(15,16)17/h1-6H
• InChI Key： RFDGRRFVOIQLTC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=NC(Cl)=CC=C1C#N

Computed Properties

• Exact Mass: 282.01728

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 378.2±42.0 °C(Predicted)
• PSA: 36.68
• pka: -4.07±0.10(Predicted)